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Cat. No.: B1584419 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetrabromosilane (SiBr₄), also known as silicon tetrabromide, is a versatile inorganic

compound that serves as a crucial precursor in the synthesis of a wide array of silicon-

containing materials.[1][2] This colorless, fuming liquid possesses a tetrahedral structure and is

characterized by its high reactivity, particularly its sensitivity to moisture.[1][3] Its chemical

behavior is largely dictated by the polar Si-Br bonds, making the silicon atom highly susceptible

to nucleophilic attack. This guide provides a comprehensive overview of the core chemical

reactions of tetrabromosilane, offering detailed experimental protocols, quantitative data, and

visual diagrams to aid researchers in its application.

Physicochemical Properties of Tetrabromosilane
A thorough understanding of the physical and chemical properties of tetrabromosilane is

paramount for its safe handling and effective use in chemical synthesis.
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Property Value Reference(s)

Molecular Formula SiBr₄ [1]

Molar Mass 347.70 g/mol [1]

Appearance Colorless liquid [1][3]

Density 2.8 g/mL at 25 °C [3][4]

Melting Point 5 °C [3][4]

Boiling Point 153 °C [3][4]

Solubility
Reacts with water and protic

solvents
[4][5]

Refractive Index (n_D) 1.5627 [4]

Core Chemical Reactions
Tetrabromosilane undergoes a variety of chemical transformations, making it a valuable

building block in materials science and organic synthesis. The key reactions are detailed below.

Synthesis of Tetrabromosilane
Tetrabromosilane can be synthesized through the direct reaction of elemental silicon with

bromine or hydrogen bromide at elevated temperatures.

Reaction Pathway:
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Direct Bromination Reaction with HBr
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Diagram 1: Synthesis pathways for Tetrabromosilane.

Experimental Protocol: Synthesis from Silicon and Bromine[2]

A mixture of silicon powder and a copper catalyst is placed in a quartz tube reactor.

The reactor is heated to the desired reaction temperature (typically around 300-400 °C).

A stream of dry bromine vapor, carried by an inert gas (e.g., nitrogen or argon), is passed

over the silicon-copper mixture.

The volatile tetrabromosilane product is carried out of the reactor by the gas stream.

The product is collected by condensation in a cold trap.

Purification is achieved through fractional distillation.
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Hydrolysis
Tetrabromosilane reacts vigorously with water in a hydrolysis reaction to produce silicon

dioxide (silica) and hydrobromic acid.[1][6] This reaction is responsible for the fuming of SiBr₄ in

moist air.[1]

Reaction Pathway:

Tetrabromosilane (SiBr₄)

Silicon Dioxide (SiO₂)

+ 2 H₂O

Water (2 H₂O)

Hydrobromic Acid (4 HBr)

Click to download full resolution via product page

Diagram 2: Hydrolysis of Tetrabromosilane.

Experimental Protocol: Controlled Hydrolysis

Caution: This reaction is highly exothermic and releases corrosive HBr gas. It must be

performed in a well-ventilated fume hood with appropriate personal protective equipment.

Tetrabromosilane is dissolved in an anhydrous, inert solvent (e.g., diethyl ether or hexane)

in a flask equipped with a dropping funnel and a gas outlet connected to a scrubber.

The flask is cooled in an ice bath.
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A stoichiometric amount of water, diluted in the same solvent, is added dropwise from the

dropping funnel with vigorous stirring.

After the addition is complete, the mixture is allowed to warm to room temperature and

stirred for an additional hour.

The precipitated silicon dioxide is collected by filtration, washed with the solvent, and dried.

The filtrate contains the hydrobromic acid.

Reaction with Alcohols (Alcoholysis)
Tetrabromosilane reacts with alcohols to form tetraalkoxysilanes and hydrobromic acid. This

reaction is a common method for the synthesis of orthosilicates.[2]

Reaction Pathway:
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Tetrabromosilane (SiBr₄)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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